Cas no 2228944-92-9 (1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228944-92-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 6008516
• PubChem ID: 165674072
• Update Time: 2025-06-14

1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228944-92-9
• EN300-1797119

• Inchi： 1S/C12H12O4/c1-7-2-3-8(4-10(7)14)12(11(15)16)5-9(13)6-12/h2-4,14H,5-6H2,1H3,(H,15,16)
• InChI Key： ZIROOTXGVSWHDR-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC(C)=C(C=2)O)C1

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228944-92-9)

The compound 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228944-92-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive cyclobutane core, combined with a hydroxyphenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel carboxylic acid derivatives has surged, driven by their versatility in synthesizing pharmaceutical intermediates and fine chemicals. The presence of both a hydroxy group and a carboxylic acid functional group in this compound enhances its reactivity, enabling it to participate in diverse chemical transformations. This characteristic aligns with the growing trend of green chemistry, where researchers seek sustainable and efficient synthetic routes.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid in drug discovery?" Studies suggest that its oxocyclobutane ring may contribute to improved metabolic stability, a critical factor in medicinal chemistry. Additionally, its aromatic hydroxyl group could facilitate interactions with enzymes or receptors, making it a valuable building block for targeted therapies.

Another hot topic in the scientific community is the role of cyclobutane-containing compounds in material science. The strained ring system of 3-oxocyclobutane can impart unique mechanical and electronic properties to polymers or coatings. This has led to increased interest in CAS No. 2228944-92-9 as a potential monomer for advanced materials, particularly in the field of biodegradable polymers.

The synthesis of 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid often involves multi-step organic reactions, including cycloaddition and oxidation processes. Researchers are exploring catalytic methods to improve yield and reduce waste, addressing the global push for sustainable manufacturing. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and structural integrity.

From a commercial perspective, the compound's CAS No. 2228944-92-9 is increasingly listed in chemical catalogs, reflecting its rising demand. Suppliers often highlight its use as a high-value intermediate for custom synthesis projects. This trend is supported by the broader shift toward specialty chemicals in industries ranging from pharmaceuticals to agrochemicals.

In conclusion, 1-(3-hydroxy-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid represents a fascinating intersection of chemistry and innovation. Its structural features and functional groups make it a versatile player in both drug development and advanced materials. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial discussions.